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Compound of Interest

Compound Name: Allyl ether

Cat. No.: B165789

Allyl ethyl ether is a colorless liquid that is highly flammable.[1] It is characterized by its
insolubility in water but is miscible with organic solvents such as ethanol and diethyl ether.[1][2]
This ether is known to be an irritant to the skin, eyes, and mucous membranes.[3][4] Due to its
reactive nature, it can form explosive peroxides upon prolonged storage and should be handled
with appropriate safety precautions.[5][6]

Quantitative Data Summary

The following table summarizes the key physical properties of allyl ethyl ether, compiled from
various sources.

Physical Property Value Units

Molecular Formula CsH100

Molecular Weight 86.13 g/mol [7][8][9]

Density 0.76 - 0.77 g/mL at 20-25°C[2][10]
Boiling Point 63.3-67 °C[1][2]

Melting Point -140 (estimate) °C[1][2]

Refractive Index 1.388 - 1.39 at 20°C[2][11]

Vapor Pressure 153.0 - 185 mmHg at 25°C[1][3][12]
Flash Point -21to -5 °F (-29 to -21 °C)[2][5][6]
Water Solubility Insoluble [1][2][12]
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Experimental Protocols

Detailed methodologies for determining key physical properties of liquid compounds like allyl
ethyl ether are outlined below. These protocols are generalized from standard laboratory
practices.

Determination of Density

The density of a liquid can be determined using several methods, including the use of a
pycnhometer or a graduated cylinder and a balance.[13][14][15][16]

Protocol using a Graduated Cylinder and Balance:

Mass of Empty Cylinder: Weigh a clean, dry 50 mL graduated cylinder on an electronic
balance and record its mass.

e Volume Measurement: Add a known volume (e.g., 20-25 mL) of allyl ethyl ether to the
graduated cylinder. Read the volume at the bottom of the meniscus.

e Mass of Cylinder and Liquid: Weigh the graduated cylinder containing the allyl ethyl ether
and record the combined mass.

o Calculation: Calculate the mass of the allyl ethyl ether by subtracting the mass of the empty
cylinder from the combined mass. The density is then calculated using the formula: Density =
Mass / Volume.

» Repeatability: Repeat the measurement at least two more times and calculate the average
density to ensure accuracy.[16]

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure.

Distillation Method:

e Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask.
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Sample Addition: Place a volume of allyl ethyl ether into the round-bottom flask along with a
few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask.

Temperature Reading: Record the temperature at which the liquid actively boils and a stable
temperature is observed on the thermometer as the vapor condenses. This temperature is
the boiling point.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and can be measured using a
refractometer.[17][18]

Using an Abbe Refractometer:

Calibration: Calibrate the refractometer using a standard sample with a known refractive
index, such as distilled water.

Sample Application: Place a few drops of allyl ethyl ether onto the prism of the refractometer.

Measurement: Close the prism and allow the temperature to stabilize (typically 20°C). Look
through the eyepiece and adjust the controls until the dividing line between the light and dark
fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the scale.

Temperature Correction: If the measurement is not performed at the standard temperature of
20°C, a temperature correction may be necessary.[18]

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid compound like allyl ethyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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